Cas no 2228627-40-3 (tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate
• CAS No: 2228627-40-3
• MF: C₁₅H₁₉FN₄O₂
• MW: 306.335366487503
• CID: 6310357
• PubChem ID: 165754726
• Update Time: 2025-06-13

tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate
• EN300-1901812
• 2228627-40-3
• tert-butyl N-[4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenyl]carbamate

• Inchi： 1S/C15H19FN4O2/c1-15(2,3)22-14(21)18-9-5-6-10(11(16)7-9)12-8-13(17)20(4)19-12/h5-8H,17H2,1-4H3,(H,18,21)
• InChI Key： XPLNMLKQCGCBRJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(N)N(C)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.14920402g/mol
• Monoisotopic Mass: 306.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate

Introduction to tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate (CAS No. 2228627-40-3) and Its Emerging Applications in Chemical Biology

The compound tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate, identified by its CAS number 2228627-40-3, represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of a tert-butyl group, a fluorophenyl ring, and a pyrazole moiety contributes to its unique chemical properties, making it a versatile candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, owing to their ability to modulate metabolic pathways and enhance binding affinity. The fluorophenyl component in this compound not only improves its stability but also facilitates interactions with biological targets. Furthermore, the pyrazole ring, known for its bioisosteric properties, plays a crucial role in optimizing pharmacokinetic profiles. This combination of structural features positions tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate as a promising scaffold for developing novel therapeutic agents.

In the realm of drug development, the amino group at the 5-position of the pyrazole ring offers a site for further functionalization, enabling the synthesis of derivatives with enhanced specificity and efficacy. This flexibility has been exploited in recent research to design molecules that interact with enzymes and receptors involved in critical biological processes. The tert-butyl carbamate moiety, on the other hand, provides stability to the molecule while allowing for controlled release mechanisms, which is particularly relevant in targeted drug delivery systems.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research indicates that pyrazole derivatives can interfere with key signaling molecules such as NF-κB and MAPK, which are central to inflammatory responses. The structural integrity provided by the fluorophenyl group ensures that the compound remains stable under physiological conditions, thereby enhancing its bioavailability. These findings suggest that tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate could serve as a lead compound for developing anti-inflammatory therapies.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of pyrazole-based molecules to cross the blood-brain barrier has been well-documented, making them attractive candidates for central nervous system (CNS) applications. The presence of both an amino group and a fluorophenyl ring enhances interactions with neurotransmitter receptors, potentially leading to improved therapeutic outcomes. Current studies are exploring its efficacy in models of Alzheimer's disease and Parkinson's disease, where modulation of neuronal activity is crucial.

The synthesis of tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate involves multi-step organic reactions that highlight the compound's synthetic complexity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl moiety with high precision. This synthetic approach not only underscores the compound's structural sophistication but also demonstrates the advancements in synthetic methodologies that enable the production of complex molecules like this one.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. The use of high-resolution crystal structures has allowed researchers to predict binding affinities and optimize drug-like properties. These computational insights have guided experimental efforts, leading to more efficient synthesis routes and improved derivatives.

The future prospects for tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate are vast, particularly as more data emerges on its biological activity and pharmacokinetic properties. Ongoing clinical trials are evaluating its potential as an anti-cancer agent, where its ability to inhibit key enzymes involved in tumor growth is being explored. Additionally, preclinical studies are investigating its role in antibiotic resistance mechanisms, suggesting that it may offer novel strategies against multidrug-resistant pathogens.

In conclusion, tert-butyl N-4-(5-amino-1-methyl-1H-pyrazol-3-yl)-3-fluorophenylcarbamate (CAS No. 2228627-40-3) stands out as a remarkable compound with significant implications for chemical biology and drug development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a cornerstone for future therapeutic innovations. As research continues to uncover new applications for this molecule, it is clear that it will play a pivotal role in shaping the next generation of pharmaceuticals.